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Compound of Interest

Compound Name: (S)-2-Ethylpiperidine
CAS No.: 34272-40-7
Cat. No.: B1587990
Get Quote
. J

Executive Summary & Compound Identity

(S)-2-Ethylpiperidine is a critical chiral scaffold in the synthesis of piperidine alkaloids (e.g.,
coniine homologs) and pharmaceutical intermediates. Unlike its racemic counterpart, the (S)-
enantiomer is often employed to induce stereoselectivity in downstream catalysis or as a chiral
resolving agent.
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Property Data

IUPAC Name (2S)-2-Ethylpiperidine

CAS Number 34272-40-7 (S-isomer); 1484-80-6 (racemate)
C

Molecular Formula H
N

Molecular Weight 113.20 g/mol

o (S)-Configuration (typically (+)-rotation in polar

Chirality .
solvents, but highly solvent-dependent)
Colorless liquid (free base) or crystalline solid

Appearance

(HCl salt)

Standard NMR Spectral Data (Achiral Solvents)

In achiral solvents like CDCI

, the NMR spectrum of (S)-2-ethylpiperidine is identical to the racemate. The molecule
predominantly adopts a chair conformation with the ethyl group in the equatorial position to

minimize 1,3-diaxial interactions.

H NMR Data (400 MHz, CDCI )

Note: Chemical shifts (

) are referenced to TMS (0.00 ppm) or residual CHCI

(7.26 ppm).
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Assignment /

Position Mult. Structural
(Ppm) (Hz)

Insight

Amine proton.

Shift varies with
N-H 1.80-2.10 brs -

conc. & water

content.[1]

Chiral Center.

Methine proton.
H-2 2.35-2.45 m - o

Distinctive

multiplet.

Equatorial proton

H-6 eq 2.95-3.05 m - to Nitrogen.

Deshielded.

Axial proton

to Nitrogen.
H-6 ax 2.50 - 2.60 td ~11,3 Large
geminal/axial

couplings.

Overlapping ring
H-3,4,5 1.05-1.80 m - methylene

envelope.

Diastereotopic
protons (pro-
1.25-1.45 m - R/pro-S) due to

adjacent chiral

Ethyl-CH

center.

Terminal methyl
0.91 t 7.5 group.

Diagnostic triplet.

Ethyl-CH
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C NMR Data (100 MHz, CDCI )

Carbon Type Assignment Logic
(ppm) yp g g
Chiral Center. Most
C-2 57.2 CH
deshielded methine.
CH
C-6 47.1 -Carbon to Nitrogen.
c-3 325 CH -Carbon, affected by
ethyl substituent.[2]
Methylene of the ethyl
Ethyl-CH 29 6 CH . y | Yy
side chain.
C-4 251 CH -Carbon (furthest from
N).
CH
C-5 248 -Carbon.
Ethyl-CH 10.8 CH Terminal methyl.

Comparative Analysis: Chiral Discrimination

Distinguishing (S)-2-ethylpiperidine from its (R)-enantiomer or quantifying Enantiomeric
Excess (ee%) requires chiral environments. Standard optical rotation is often unreliable due to
low specific rotation values.

Method A: Chiral Shift Reagents (CSR)
The addition of a paramagnetic chiral lanthanide shift reagent, such as Eu(hfc)

(Europium tris[3-(heptafluoropropylhydroxymethylene)-(+)-camphorate]), induces
diastereomeric complexes.

e Mechanism: The Europium atom coordinates with the piperidine nitrogen lone pair.
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e Observation: The singlet signals (e.g., N-H or effectively the Methyl triplet) split into two
distinct populations.

e Performance:
o (S)-Enantiomer: Shows a specific
shift.
o Racemate: Shows two sets of signals (typically 1:1 ratio).
o Resolution: The terminal methyl triplet (

0.91) is usually the best reporter group, splitting into two triplets separated by ~0.1-0.3
ppm depending on CSR concentration.

Method B: Mosher's Amide Derivatization

Reaction with (R)- or (S)-MTPA chloride (Mosher's acid chloride) yields diastereomeric amides.
e Protocol: React amine with (S)-(+)-MTPA-CI.

e Analysis: Compare

H NMR or
F NMR.

» Diagnostic: The

values for the ring protons allow absolute configuration assignment.[3] For (S)-2-
ethylpiperidine derivatives, the ethyl group protons will exhibit distinct shielding/deshielding
patterns compared to the (R)-isomer derivative.

Comparison Table: Purity Determination Methods
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Method Precision Sample Prep Pros Cons
Industry ) B
, _ o Requires specific
Chiral GC/HPLC High (>99%) Minimal standard, )
- chiral columns.
guantifiable.
Fast, no Line broadening,
NMR + Eu(hic) Medium (~95%) In-situ derivatization paramagnetic
needed. impurities.
) Determines )
Mosher's High (Absolute o Destructive,
] ] Derivatization absolute ]
Analysis Config) requires workup.

stereochemistry.

Unreliable for low

Polarimetry Low Dissolution Simple. values: solvent

dependent.

Experimental Protocols

Protocol 4.1: Determination of Enantiomeric Excess via
Eu(hfc)

o Sample Prep: Dissolve 10 mg of (S)-2-ethylpiperidine in 0.6 mL CDCI

Baseline Scan: Acquire a standard

H NMR spectrum.

Titration: Add solid Eu(hfc)

in increments of 0.1 equivalents (approx 5-10 mg).

Acquisition: Shake well and acquire

H NMR after each addition.

Endpoint: Continue until the methyl triplet (
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0.91) or the H-2 multiplet (
2.40) shows maximum separation without excessive line broadening.

 Calculation: Integrate the split methyl signals.

Protocol 4.2: Conformational Analysis (Variable
Temperature NMR)

To observe the ring flip or confirm the equatorial preference:
e Solvent: Use CD

Cl

or Toluene-d

(for lower freezing points).

e Cooling: Cool sample to -80°C in 10°C steps.

o Observation: At extremely low temperatures, the ring inversion slows. The equatorial
conformer is thermodynamically favored by ~2-3 kcal/mol, so the "axial-ethyl" minor
conformer is rarely observed (<5%) unless steric strain is introduced by N-substitution.

Visualizations & Workflows
Figure 1: Chiral Purity Analysis Workflow
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Start: (S)-2-Ethylpiperidine Sample

Select Analysis Method

Rapid / In-situ Absolute Config / High Precision

Add Eu(hfc)3 (0.1 eq) Derivatize with (S)-MTPA-CI
1H NMR Acquisition Workup & Isolate Amide

Observe Methyl Triplet Splitting 1H / 19F NMR Acquisition

Calculate Integration Ratio Analyze Chemical Shift Differences

Click to download full resolution via product page

Caption: Decision matrix for analyzing the chiral purity of 2-ethylpiperidine using NMR
techniques.

Figure 2: Conformational Equilibrium

Equatorial Conformer Ring Flip (Slow at -80°C) Axial Conformer
(Minor, <5%)

(Major, >95%)

Click to download full resolution via product page
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Caption: Thermodynamic equilibrium heavily favors the equatorial ethyl group due to 1,3-diaxial
strain avoidance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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